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Compound of Interest

Compound Name: 2-Amino-2-(2-anthryl)acetic acid
Cat. No.: B15237556
Get Quote
\ J

Executive Summary & Chemical Profile

2-Amino-2-(2-anthryl)acetic acid (also known as 2-anthrylglycine) is a non-canonical amino
acid characterized by a bulky, hydrophobic anthracene fluorophore attached directly to the

-carbon.

This unique structure creates a solubility paradox:
e The Head Group: The

-amino acid moiety is zwitterionic and polar, favoring aqueous environments.

¢ The Side Chain: The anthracene ring is planar, rigid, and extremely hydrophobic, driving
strong

stacking interactions that resist dissolution in water.

Successful dissolution requires a solvent system that disrupts these stacking interactions while
accommodating the zwitterionic charge.
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Key Chemical Properties

Property Description
Molecular Weight ~251.28 g/mol
Hydrophobicity High (Anthracene moiety dominates)

Fluorescence

Blue/Green emission (highly sensitive to

aggregation)

Light Sensitivity

High (Prone to [4+4]

photocycloaddition/dimerization)

pKa Values

2.2 (COOH) and
9.1(

) (Estimated based on arylglycines)

Solvent Selection Decision Matrix

The following logic gate helps you select the correct solvent based on your downstream

application.

Biological / Cell Culture

Primary Recommendation: Check Toxicity:
ApySeLeDMED Keep final DMSO < 0.1%
(Max Stock: 10-50 mM) P :

Start: Select Application Application Type?

Chemical Synthesis / Analysis

Required Concentration? High (>50 mM)

Low (<10 mM) Methanol + HCI

(Acidified)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental

requirements.
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Troubleshooting & FAQs
Q1: Why won't this compound dissolve in water or PBS?

The Mechanism: At neutral pH (pH 7), the molecule exists as a zwitterion (

/

). While the charges are polar, the large anthracene surface area drives hydrophobic collapse.
The water molecules cannot form an ordered cage around the anthracene ring without a high
entropic penalty. Furthermore, the planar rings stack like plates (

interactions), forming a stable crystal lattice that water cannot penetrate. The Fix: Do not
attempt to dissolve directly in water. Dissolve in an organic solvent (DMSO) first, then dilute.

Q2: What is the absolute best solvent for stock
solutions?

Recommendation:Anhydrous DMSO (Dimethyl Sulfoxide). DMSO is a polar aprotic solvent that
interacts well with the zwitterionic head group while effectively solvating the aromatic tail.

e Solubility Limit: Typically 10-50 mM.

o Storage: Store at -20°C, protected from light.

Q3: My solution turned cloudy upon dilution into buffer.
What happened?

Issue: This is the "Crash-Out" effect. When you dilute a DMSO stock into an aqueous buffer,
the solvent polarity shifts rapidly. The anthracene moieties aggregate faster than they can
disperse. Troubleshooting Protocol:

» Lower the Concentration: Ensure your final concentration is below the solubility limit (often <
100

M in aqueous media).

o Dropwise Addition: Add the DMSO stock slowly to the vortexing buffer, not the other way
around.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15237556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Warm the Buffer: Pre-warming the PBS/Media to 37°C can reduce kinetic precipitation.

Q4: The fluorescence intensity is much lower than
expected. Is the compound degraded?

Diagnosis: Before assuming degradation, check for Aggregation-Induced Quenching (AIQ).
Anthracene derivatives self-quench when stacked.

o Test: Dilute the sample 10-fold in pure Ethanol or DMSO. If fluorescence shoots up
disproportionately, your original sample was aggregated.

o Real Degradation: If the solution was exposed to ambient light, the anthracene may have
photodimerized (forming a non-fluorescent cyclooctane derivative) or oxidized to
anthraquinone.

Q5: Can | use acid or base to dissolve it in water?

Yes, but with caution.

e Acidic (pH < 2): Protonates the carboxyl group (
). The cation is more soluble. (e.g., 0.1 M HCI).

e Basic (pH > 10): Deprotonates the amine (

). The anion is more soluble. (e.g., 0.1 M NaOH).

e Risk: Neutralizing this solution (e.g., adding it to a pH 7 buffer) will instantly precipitate the
compound as it returns to its insoluble zwitterionic state.

Standardized Protocols

Protocol A: Preparation of 10 mM Stock Solution
(DMSO)

Materials:

e 2-Amino-2-(2-anthryl)acetic acid (Solid)
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Anhydrous DMSO (High purity, >99.9%)

Amber glass vial (to protect from light)

Steps:

Weighing: Weigh 2.51 mg of the compound.
Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at
room temperature for 5 minutes.

o Note: Avoid heating above 40°C to prevent thermal degradation.

Inspection: Hold the vial up to a light source (briefly). The solution should be perfectly clear.
Any turbidity indicates incomplete dissolution.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C in the dark.

Protocol B: Aqueous Dilution for Cell Culture

Target: 50

M final concentration in Media (0.5% DMSO).

Preparation: Pre-warm culture media to 37°C.

Mixing: While vortexing the media at medium speed, slowly pipette the required volume of
DMSO stock into the center of the liquid vortex.

o Do not pipette the stock onto the side of the tube.

Verification: Verify clarity immediately. Use within 4 hours to prevent slow micro-precipitation.

Solubility Data Summary
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Solvent System

Solubility Rating

Comments

Zwitterionic aggregation

Water (pH 7) Insoluble )
dominates.
DMSO Excellent (> 20 mM) Recommended stock solvent.
Alternative to DMSO; harder to
DMF Good (> 15 mM)
remove.
Methanol Moderate Better if acidified (0.1% HCI).
Requires heating; prone to
Ethanol Low/Moderate S )
precipitation on cooling.
Soluble as cationic ammonium
0.1 M HCI Moderate
salt.
Soluble as anionic carboxylate
0.1 M NaOH Moderate
salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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